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Compound of Interest

Compound Name: Geranyl Acetate

Cat. No.: B146774

Geranyl acetate is a naturally occurring monoterpene ester that is a significant component of
many essential oils, contributing to their characteristic floral and fruity aromas.[1][2] This
technical guide provides an in-depth overview of the fundamental properties of geranyl
acetate, tailored for researchers, scientists, and professionals in drug development. The
information presented herein covers its chemical and physical characteristics, synthesis and
biosynthesis, spectroscopic analysis, and biological activities, with a focus on experimental
methodologies and mechanistic pathways.

Chemical and Physical Properties

Geranyl acetate is the acetate ester of geraniol, an acyclic monoterpene alcohol.[3][4] It is a
colorless to pale yellow liquid with a pleasant, sweet, floral, and fruity scent reminiscent of rose,
lavender, and pear.[1][4][5]

Chemical Structure and ldentifiers

o |[UPAC Name: [(2E)-3,7-dimethylocta-2,6-dienyl] acetate[3]

e Synonyms: (E)-3,7-Dimethyl-2,6-octadien-1-yl acetate, Geraniol acetate, trans-3,7-Dimethyl-
2,6-octadien-1-yl acetate[4][6]

e CAS Number: 105-87-3[2][4]

e Molecular Formula: C12H2002[3]
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e Molecular Weight: 196.29 g/mol [3][4]
« InChl Key: HIGQPQRQIQDZMP-DHZHZOJOSA-NJ[3]
e SMILES: CC(=CCC/C(=C/COC(=0)C)/C)C[3]

Physicochemical Properties

A summary of the key physicochemical properties of geranyl acetate is provided in Table 1.

Property Value References

Appearance .Clef:lr, colorless to pale yellow 1212
liquid

Odor Sweet, floral, fruity, rose-like [11[4115]

Boiling Point 236-245 °C (at 760 mmHg) [1112]1517]

138 °C (at 25 mmHg) [81[9][10]

Melting Point <25°C [1112][5]

Density 0.907 - 0.916 g/mL at 25 °C [1][21[5][6]

Refractive Index (n2°/D) 1.457 - 1.464 [417111]

Vapor Pressure 0.07 mmHg at 20 °C [51819]

Flash Point 104 - 122 °C (219.2 - 251.6 °F)  [5][11][12]
Insoluble in water; soluble in

Solubility alcohol, ether, and most fixed

oils.[3][4][13][14]

logP (Octanol/Water)

4.04

[3](5]

Synthesis and Biosynthesis

Geranyl acetate can be obtained through both chemical synthesis and biological pathways.

Chemical Synthesis from Geraniol
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Geranyl acetate is commonly synthesized via the esterification of geraniol with acetic
anhydride or acetic acid.[3][7][15] The use of a solid acid catalyst can facilitate this reaction.

Experimental Protocol: Synthesis of Geranyl Acetate

This protocol is based on the esterification of geraniol with acetic anhydride using a solid acid
catalyst.[2][3]

Materials: Geraniol (natural, purity 90-95%), acetic anhydride (>99%), SO42-/TiO2-SiO2 solid
superacid catalyst.[2]

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a condenser,
add natural geraniol and acetic anhydride in a 1:1 to 1:1.5 mass ratio.[2]

o Catalyst Addition: Add the SO42~/TiO2-SiO2 solid superacid catalyst, amounting to 0.5-3% of
the total mass of geraniol and acetic anhydride.[2]

e Reaction Conditions: Heat the mixture to 50-60 °C and stir under a nitrogen atmosphere for
0.5to 1.5 hours.[2]

o Work-up: After the reaction is complete, cool the mixture to room temperature. Filter to
remove the solid catalyst. The filtrate is the crude geranyl acetate.[”]

 Purification: Purify the crude product by vacuum distillation (e.g., at 50 mmHg and 90 °C) to
obtain pure geranyl acetate.[2] The reaction can be monitored by gas chromatography to
determine the conversion of geraniol.[3]

Biosynthesis Pathway

In plants, geranyl acetate is synthesized via the mevalonate (MVA) pathway. The key
precursor is geranyl pyrophosphate (GPP), which is formed from the condensation of
isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).[1][5] GPP is then
converted to geraniol by geraniol synthase. Finally, geraniol is acetylated by an
acetyltransferase to yield geranyl acetate.[5][13]
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Biosynthesis pathway of Geranyl Acetate.

Spectroscopic Analysis

Standard spectroscopic techniques are employed for the identification and quantification of
geranyl acetate.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds like geranyl
acetate in complex mixtures, such as essential oils.

Experimental Protocol: GC-MS Analysis of Geranyl Acetate

This protocol is adapted from a method for the analysis of essential oils containing geranyl
acetate.[14][16]

o Sample Preparation: Dilute the essential oil or sample containing geranyl acetate in a
suitable solvent (e.g., 10 pL of sample in 990 uL of CH2Cl2).[17]

 Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Shimadzu
GCMS-QP2010Ultra).[16]

e GC Column: Use a nonpolar capillary column, such as a DB-5ms (5%
phenylmethylpolysiloxane) or ZB-5 (30 m x 0.25 mm ID x 0.25 pm film thickness).[14][16][18]

e Injection: Inject 0.1-1 pL of the prepared sample in split mode (e.qg., split ratio 24.4:1 or 40:1).
[14][16]
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e Oven Temperature Program: A typical temperature program is to hold the oven at 60 °C for 5
minutes, then increase by 2 °C/min to 100 °C, 3 °C/min to 150 °C, 5 °C/min to 200 °C, and
finally 15 °C/min to 250 °C, holding for 5 minutes.[14]

o MS Conditions: Set the ion source temperature to 200-230 °C and acquire mass spectra in
the electron ionization (EI) mode at 70 eV over a mass range of m/z 40-500.[14]

« |dentification: Identify geranyl acetate by comparing its retention time and mass spectrum
with those of a reference standard and by matching the mass spectrum with libraries such as
NIST.[14][19][20]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to elucidate the chemical structure of geranyl acetate.
Experimental Protocol: 1H and 3C NMR of Geranyl Acetate
This protocol is based on standard NMR analysis of small organic molecules.[4][11][21]

o Sample Preparation: Dissolve approximately 3-5 mg of purified geranyl acetate in about 0.5
mL of a deuterated solvent, typically chloroform-d (CDCIs), in a 5 mm NMR tube.[4][11]

 Instrumentation: A 400 MHz or higher field NMR spectrometer.[11]

e 1H NMR Acquisition: Acquire the proton NMR spectrum. Typical signals for geranyl acetate
in CDCIs are observed for the methyl groups, methylene protons, and vinyl protons.[11][22]

e 13C NMR Acquisition: Acquire the carbon-13 NMR spectrum.

o Data Analysis: Process the spectra (Fourier transform, phase correction, and baseline
correction) and assign the peaks to the corresponding protons and carbons in the geranyl
acetate structure. Two-dimensional NMR experiments like COSY can be used to confirm
proton-proton couplings.[4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in geranyl acetate,
particularly the ester group.
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Experimental Protocol: ATR-FTIR of Geranyl Acetate
This is a general protocol for the analysis of a liquid sample.

o Sample Preparation: No specific sample preparation is needed for a liquid sample when
using an Attenuated Total Reflectance (ATR) accessory.

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR
accessory (e.g., with a diamond crystal).

e Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.
o Sample Spectrum: Place a small drop of geranyl acetate directly onto the ATR crystal.
» Data Acquisition: Acquire the IR spectrum, typically in the range of 4000-400 cm™2.

» Data Analysis: Identify the characteristic absorption bands. For geranyl acetate, key peaks
include a strong C=0 stretch for the ester at ~1740 cm~* and C-O stretches at ~1230 cm™1
and ~1020 cm~1,[23][24]

Biological Activities and Mechanisms of Action

Geranyl acetate has been investigated for several biological activities, including antimicrobial,
anti-inflammatory, and anticancer effects.

Antimicrobial Activity

Geranyl acetate has demonstrated activity against various bacteria and fungi.[8][12] Molecular
docking studies suggest that its antibacterial action may involve the inhibition of key enzymes
in bacterial cell wall synthesis.[8]

Proposed Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

In a study involving Pseudomonas aeruginosa and Staphylococcus aureus, geranyl acetate
showed a high binding affinity for WbpE Aminotransferase (involved in O-antigen assembly)
and Beta-Lactamase, respectively.[8] This suggests that geranyl acetate may disrupt the
formation of the bacterial cell wall, leading to cell death.
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Proposed antimicrobial mechanism of Geranyl Acetate.

Anti-inflammatory Activity

Essential oils containing geranyl acetate have shown anti-inflammatory effects.[12][25]
Studies on its precursor, geraniol, have demonstrated its ability to inhibit inflammatory
responses by modulating signaling pathways such as NF-kB and p38 MAPK.[19] Geranyl
acetate itself has been shown to reduce nociceptive behavior in the second phase of the
formalin test, which is associated with inflammation.[25]

Anticancer Activity

Geranyl acetate has exhibited anticancer effects in colon cancer cells by inducing apoptosis
(programmed cell death), DNA damage, and cell cycle arrest.[26][27] The pro-apoptotic effect
was associated with the upregulation of Bax and downregulation of Bcl-2 expression, indicating
the involvement of the mitochondrial apoptosis pathway.[26] Studies on essential oils
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containing geranyl acetate have also shown that it can induce the production of reactive
oxygen species (ROS) in cancer cells, leading to apoptotic cell death.[28]

Applications in Research and Drug Development

The diverse biological activities of geranyl acetate make it a compound of interest for further
research and development.

o Antimicrobial Drug Development: Its ability to target bacterial cell wall synthesis makes it a
potential candidate for the development of new antibacterial agents, particularly in the
context of growing antimicrobial resistance.[8][29]

o Anti-inflammatory Therapeutics: Its demonstrated anti-inflammatory properties suggest its
potential use in developing treatments for inflammatory conditions.[12][25]

e Cancer Chemoprevention and Therapy: The pro-apoptotic and cell cycle arresting effects of
geranyl acetate in cancer cells warrant further investigation for its potential as a
chemotherapeutic or chemopreventive agent.[26][28]

o Flavor and Fragrance Industry: It is widely used as a fragrance component in perfumes,
cosmetics, and soaps, and as a flavoring agent in food products.[1][7][13]

Safety and Handling

Geranyl acetate is generally recognized as safe (GRAS) for its use as a flavoring agent by the
U.S. Food and Drug Administration.[2][13] However, it can cause skin and eye irritation upon
direct contact.[30][31] It may also cause an allergic skin reaction.[30][31] Standard laboratory
safety precautions, including the use of gloves and eye protection, should be followed when
handling this compound.[12][26]

Conclusion

Geranyl acetate is a versatile monoterpene ester with well-characterized chemical and
physical properties. Its synthesis is straightforward, and its analysis is readily achievable using
standard spectroscopic techniques. The growing body of evidence for its antimicrobial, anti-
inflammatory, and anticancer activities makes it a promising lead compound for further
investigation in the field of drug discovery and development. This guide provides a solid
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foundation of its fundamental properties to aid researchers in their exploration of this valuable
natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. CN105906504A - Method for preparing natural geranyl acetate - Google Patents
[patents.google.com]

o 3. researchgate.net [researchgate.net]

e 4. Nanogram-Scale Preparation and NMR Analysis for Mass-Limited Small Volatile
Compounds - PMC [pmc.ncbi.nim.nih.gov]

o 5. researchgate.net [researchgate.net]
o 6. researchgate.net [researchgate.net]
o 7.researchgate.net [researchgate.net]

» 8. Antimicrobial activity of Geranyl acetate against cell wall synthesis proteins of P.
aeruginosa and S. aureus using molecular docking and simulation - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 9. researchgate.net [researchgate.net]
¢ 10. homework.study.com [homework.study.com]

e 11. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, CDCI3, experimental)
(HMDB0035157) [hmdb.ca]

e 12. leafwell.com [leafwell.com]

o 13. researchgate.net [researchgate.net]

e 14. mdpi.com [mdpi.com]

e 15. ScenTree - Geranyl acetate (CAS N° 105-87-3) [scentree.co]
e 16. revive-eo.com [revive-eo.com]

e 17. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b146774?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Schematic-diagram-of-the-heterologous-synthesis-pathway-for-the-production-of-geranyl_fig1_325578216
https://patents.google.com/patent/CN105906504A/en
https://patents.google.com/patent/CN105906504A/en
https://www.researchgate.net/publication/349151346_Synthesis_of_Geranyl_Acetate_by_Esterification_of_Geraniol_with_Acetic_Anhydride_Through_Heterogeneous_Catalysis_Using_Ion_Exchange_Resin
https://pmc.ncbi.nlm.nih.gov/articles/PMC3065492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3065492/
https://www.researchgate.net/figure/The-biosynthesis-pathway-of-geranyl-GPP-and-farnesyl-pyrophosphate-FPP-via-the_fig1_8126537
https://www.researchgate.net/figure/Experimental-results-of-geranyl-acetate-synthesis-from-the-esterification-of-geraniol_fig2_357755288
https://www.researchgate.net/publication/333876916_Synthesis_of_geranyl_acetate_by_transesterification_of_geraniol_with_ethyl_acetate_over_Candida_antarctica_lipase_as_catalyst_in_solvent-free_system
https://pubmed.ncbi.nlm.nih.gov/37199273/
https://pubmed.ncbi.nlm.nih.gov/37199273/
https://pubmed.ncbi.nlm.nih.gov/37199273/
https://www.researchgate.net/figure/Detection-limits-of-1-H-NMR-of-geranyl-acetate-doi101371-journalpone0018178g003_fig7_51000144
https://homework.study.com/explanation/what-reagent-s-are-used-to-convert-geraniol-to-geranyl-acetate.html
https://hmdb.ca/spectra/nmr_one_d/2084
https://hmdb.ca/spectra/nmr_one_d/2084
https://leafwell.com/blog/geranyl-acetate
https://www.researchgate.net/figure/Biotransformation-of-GPP-and-geranyl-acetate-to-geraniol-and-citral-in-Cymbopogon-GPP_fig2_236108915
https://www.mdpi.com/2076-3417/14/5/1864
https://www.scentree.co/en/Geranyl_acetate.html
https://www.revive-eo.com/wp-content/uploads/2025/02/REVIVE-GCMS-Report-Geranium-EO-5Y.pdf
https://www.mdpi.com/2076-3417/14/5/1864
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 18. spectrabase.com [spectrabase.com]

e 19. The Inhibitory Efficiencies of Geraniol as an Anti-Inflammatory, Antioxidant, and
Antibacterial, Natural Agent Against Methicillin-Resistant Staphylococcus aureus Infection in
vivo - PMC [pmc.ncbi.nlm.nih.gov]

e 20. Geranyl acetate [webbook.nist.gov]

e 21. NP-MRD: Showing NP-Card for geranyl acetate (NP0205552) [np-mrd.org]

e 22. Geranyl acetate(105-87-3) 1H NMR [m.chemicalbook.com]

o 23. Geranyl Acetate | C12H2002 | CID 1549026 - PubChem [pubchem.ncbi.nim.nih.gov]
e 24. Geranyl acetate [webbook.nist.gov]

o 25. Antinociceptive Activity and Redox Profile of the Monoterpenes (+)-Camphene, p-
Cymene, and Geranyl Acetate in Experimental Models - PMC [pmc.ncbi.nim.nih.gov]

e 26. researchgate.net [researchgate.net]
o 27. selleckchem.com [selleckchem.com]
» 28. taylorandfrancis.com [taylorandfrancis.com]

» 29. Adjuvant antimicrobial activity and resensitization efficacy of geraniol in combination with
antibiotics on Acinetobacter baumannii clinical isolates | PLOS One [journals.plos.org]

o 30. researchgate.net [researchgate.net]
e 31. ez.restek.com [ez.restek.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to Geranyl Acetate
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146774#geranyl-acetate-fundamental-properties-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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